Cas no 1202805-22-8 (N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine is a boronic ester-functionalized pyrimidine derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The cyclopentylamine substituent enhances solubility in organic solvents, improving reactivity in coupling processes. The tetramethyl dioxaborolane group offers robust reactivity with aryl halides, enabling efficient synthesis of biaryl and heteroaryl structures. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex pyrimidine-based scaffolds. Its well-defined crystalline structure ensures consistent purity, making it a reliable intermediate for precision synthesis.
N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine structure
1202805-22-8 structure
Product Name:N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
CAS No:1202805-22-8
MF:C15H24BN3O2
MW:289.180963516235
MDL:MFCD11878346
CID:827782
PubChem ID:46739654
Update Time:2025-06-08

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
    • 2-(Cyclopentylamino)pyrimidine-5-boronic acid, pinacol ester
    • BS-23748
    • DB-364196
    • 2-(Cyclopentylamino)pyrimidine-5-boronic acid,pinacol ester
    • CS-0175718
    • 2-(Cyclopentylamino)pyrimidine-5-boronic acid pinacol ester
    • 1202805-22-8
    • AKOS016004783
    • N-cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine, AldrichCPR
    • MFCD11878346
    • SCHEMBL2180149
    • MB11208
    • DTXSID50675247
    • MDL： MFCD11878346
    • Inchi： 1S/C15H24BN3O2/c1-14(2)15(3,4)21-16(20-14)11-9-17-13(18-10-11)19-12-7-5-6-8-12/h9-10,12H,5-8H2,1-4H3,(H,17,18,19)
    • InChI Key： AEHCJEOTWNMLFO-UHFFFAOYSA-N
    • SMILES： O1B(C2=CN=C(N=C2)NC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 289.19600
  • Monoisotopic Mass: 289.1961572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.3Ų

Experimental Properties

  • PSA: 56.27000
  • LogP: 2.20330

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228500-1g
N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
 1202805-22-8 95%
1g
 ￡225.00 2022-02-28
Fluorochem
228500-5g
N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
 1202805-22-8 95%
5g
 ￡600.00 2022-02-28
TRC
C990028-100mg
2-(Cyclopentylamino)pyrimidine-5-boronic acid, pinacol ester
 1202805-22-8
100mg
 $ 81.00 2023-04-17
TRC
C990028-250mg
2-(Cyclopentylamino)pyrimidine-5-boronic acid, pinacol ester
 1202805-22-8
250mg
 $155.00 2023-05-18
TRC
C990028-500mg
2-(Cyclopentylamino)pyrimidine-5-boronic acid, pinacol ester
 1202805-22-8
500mg
 $236.00 2023-05-18
TRC
C990028-1g
2-(Cyclopentylamino)pyrimidine-5-boronic acid, pinacol ester
 1202805-22-8
1g
 $333.00 2023-05-18
Matrix Scientific
095576-250mg
N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine, 95+%
 1202805-22-8 95+%
250mg
 $227.00 2023-09-06
Matrix Scientific
095576-1g
N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine, 95+%
 1202805-22-8 95+%
1g
 $504.00 2023-09-06
Chemenu
CM136426-1g
N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
 1202805-22-8 95%
1g
 $155 2023-03-07
Chemenu
CM136426-5g
N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
 1202805-22-8 95%
5g
 $466 2023-03-07

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Related Literature

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